Cas no 2172057-17-7 (1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2172057-17-7
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6233247
• PubChem ID: 165591315
• Update Time: 2025-10-05

1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1617715
• 2172057-17-7

• Inchi： 1S/C10H19N3/c1-4-5-6-9-7-10(8(2)11)13(3)12-9/h7-8H,4-6,11H2,1-3H3
• InChI Key： XFADFDRJZDPDTF-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(CCCC)=N1)C(C)N

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine

Comprehensive Overview of 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2172057-17-7)

1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2172057-17-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrazole derivative is characterized by its butyl and methyl substituents, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility and potential in pharmaceutical intermediates, agrochemicals, and material science.

The compound's molecular structure, featuring a pyrazole ring and an amine group, makes it a valuable building block in synthetic chemistry. Its CAS number 2172057-17-7 is often searched in academic and industrial databases, reflecting its growing relevance. Recent trends indicate that users are particularly interested in its synthesis methods, physicochemical properties, and applications in drug discovery. These topics align with broader industry demands for high-performance compounds and sustainable chemical solutions.

One of the key advantages of 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine is its potential role in medicinal chemistry. The pyrazole core is a common motif in bioactive molecules, and modifications to its structure can lead to compounds with enhanced pharmacological activity. This has led to increased research into its use as a scaffold for drug development, particularly in areas such as central nervous system (CNS) therapeutics and anti-inflammatory agents. Users frequently search for terms like "pyrazole-based drugs" and "amine functional group applications," highlighting the compound's intersection with cutting-edge research.

In addition to its pharmaceutical potential, CAS No. 2172057-17-7 is also explored for its utility in agrochemical formulations. The butyl group in its structure may contribute to improved lipophilicity, which is a desirable trait in pesticide and herbicide development. This aligns with global trends toward eco-friendly agrochemicals and precision farming. Searches for "pyrazole derivatives in agriculture" and "sustainable crop protection" underscore the compound's relevance in this sector.

From a material science perspective, 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine offers intriguing possibilities. Its amine functionality can participate in polymerization reactions, making it a candidate for advanced polymers and coatings. The compound's thermal stability and solubility properties are also areas of active investigation, as evidenced by searches for "high-temperature resistant materials" and "solvent compatibility." These inquiries reflect the compound's potential to address challenges in industrial applications.

The synthesis of 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine typically involves multi-step organic reactions, including cyclization and amination processes. Optimizing these methods for scalability and yield is a common focus in the literature. Users often search for "efficient pyrazole synthesis" and "green chemistry approaches," indicating a demand for sustainable production techniques. The compound's CAS registry number 2172057-17-7 serves as a critical identifier for researchers tracking these advancements.

Quality control and analytical characterization of 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine are essential for ensuring its suitability in various applications. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify its purity and structure. Searches for "analytical methods for amine compounds" and "pyrazole characterization" highlight the importance of robust quality assurance protocols.

In conclusion, 1-(3-butyl-1-methyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2172057-17-7) is a compound of significant scientific and industrial interest. Its versatile applications in pharmaceuticals, agrochemicals, and materials science make it a focal point for ongoing research. By addressing user queries related to its synthesis, properties, and uses, this overview aims to provide a comprehensive resource for professionals and enthusiasts alike. The compound's potential to contribute to innovative solutions in multiple fields ensures its continued relevance in the scientific community.